Estafietin
Estafietin
Brand Name:
Vulcanchem
CAS No.:
10180-89-9
VCID:
VC0157404
InChI:
InChI=1S/C15H18O3/c1-7-4-5-9-8(2)14(16)17-13(9)12-10(7)6-11-15(12,3)18-11/h9-13H,1-2,4-6H2,3H3/t9-,10-,11+,12-,13-,15+/m0/s1
SMILES:
CC12C(O1)CC3C2C4C(CCC3=C)C(=C)C(=O)O4
Molecular Formula:
C15H18O3
Molecular Weight:
246.3 g/mol
Estafietin
CAS No.: 10180-89-9
Main Products
VCID: VC0157404
Molecular Formula: C15H18O3
Molecular Weight: 246.3 g/mol
| CAS No. | 10180-89-9 |
|---|---|
| Product Name | Estafietin |
| Molecular Formula | C15H18O3 |
| Molecular Weight | 246.3 g/mol |
| IUPAC Name | (1S,2S,6S,10R,12R,14S)-14-methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one |
| Standard InChI | InChI=1S/C15H18O3/c1-7-4-5-9-8(2)14(16)17-13(9)12-10(7)6-11-15(12,3)18-11/h9-13H,1-2,4-6H2,3H3/t9-,10-,11+,12-,13-,15+/m0/s1 |
| Standard InChIKey | MFXYIKGJSJSAJT-MRWSCNBVSA-N |
| Isomeric SMILES | C[C@]12[C@H](O1)C[C@@H]3[C@H]2[C@@H]4[C@@H](CCC3=C)C(=C)C(=O)O4 |
| SMILES | CC12C(O1)CC3C2C4C(CCC3=C)C(=C)C(=O)O4 |
| Canonical SMILES | CC12C(O1)CC3C2C4C(CCC3=C)C(=C)C(=O)O4 |
| PubChem Compound | 11118339 |
| Last Modified | Nov 11 2021 |
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